Cas no 116419-94-4 (Methyl 4-methyl-3-(trifluoromethyl)benzoate)

Methyl 4-methyl-3-(trifluoromethyl)benzoate structure
116419-94-4 structure
Product Name:Methyl 4-methyl-3-(trifluoromethyl)benzoate
CAS No:116419-94-4
MF:C10H9F3O2
MW:218.172473669052
MDL:MFCD14698074
CID:1205847
PubChem ID:11952921
Update Time:2025-04-20

Methyl 4-methyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-methyl-3-(trifluoromethyl)-, methyl ester
    • methyl 3-(trifluoromethyl)-4-methylbenzoate
    • methyl 4-methyl-3-(trifluoromethyl)benzoate
    • Methyl 4-methyl-3-trifluorobenzoate
    • 4-methyl-3-trifluoromethylbenzoic acid methyl ester
    • 4-Methyl-3-trifluoromethyl benzoic acid methyl ester
    • LXUTXZRWQVCTTR-UHFFFAOYSA-N
    • methyl 4-methyl-3-trifluoromethylbenzoate
    • AK315218
    • 4-Methyl-3-trifluoromethyl-benzoic acid methyl
    • MFCD14698074
    • DTXSID20474587
    • DS-11282
    • 4-Methyl-3-trifluoromethyl-benzoic acid methyl ester
    • EN300-345906
    • 116419-94-4
    • 4-Methyl-3-(trifluoromethyl)benzoic acid methyl ester
    • Methyl4-methyl-3-(trifluoromethyl)benzoate
    • C71534
    • CS-0153566
    • DB-297909
    • SCHEMBL2772563
    • AKOS025213722
    • AMY42559
    • Methyl 4-methyl-3-(trifluoromethyl)benzoate
    • MDL: MFCD14698074
    • Inchi: 1S/C10H9F3O2/c1-6-3-4-7(9(14)15-2)5-8(6)10(11,12)13/h3-5H,1-2H3
    • InChI Key: LXUTXZRWQVCTTR-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=O)OC)C=CC=1C)(F)F

Computed Properties

  • Exact Mass: 218.05547
  • Monoisotopic Mass: 218.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3

Experimental Properties

  • PSA: 26.3

Methyl 4-methyl-3-(trifluoromethyl)benzoate Pricemore >>

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